Cas no 1235161-14-4 (2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide)

• Product Name: 2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
• CAS No: 1235161-14-4
• MF: C₁₄H₁₈F₂N₂O₃S
• MW: 332.366129398346
• CID: 6076371
• PubChem ID: 49688233
• Update Time: 2025-10-30

2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
• F5033-2847
• 2,4-difluoro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide
• 2,4-difluoro-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
• 1235161-14-4
• 2,4-difluoro-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide
• AKOS024492015

• Inchi： 1S/C14H18F2N2O3S/c1-22(20,21)18-6-4-10(5-7-18)9-17-14(19)12-3-2-11(15)8-13(12)16/h2-3,8,10H,4-7,9H2,1H3,(H,17,19)
• InChI Key： DLAOOKOGDUYANA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(C2C=CC(=CC=2F)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 332.10061994g/mol
• Monoisotopic Mass: 332.10061994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide

Comprehensive Overview of 2,4-Difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS No. 1235161-14-4)

2,4-Difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS No. 1235161-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a difluorobenzamide moiety and a methanesulfonylpiperidine group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or a modulator of biological pathways, given its structural resemblance to other bioactive molecules.

The compound's chemical structure is characterized by the presence of two fluorine atoms at the 2 and 4 positions of the benzene ring, which enhances its metabolic stability and lipophilicity. The N-(1-methanesulfonylpiperidin-4-yl)methyl side chain further contributes to its solubility and binding affinity, making it a versatile scaffold for medicinal chemistry. Recent studies have explored its role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and targeted therapies.

In the context of current trends, 2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide is often discussed alongside topics like drug repurposing and AI-driven drug design. With the rise of computational chemistry and machine learning, researchers are increasingly using tools like molecular docking and QSAR modeling to predict its biological activity. This aligns with the broader industry focus on accelerated drug discovery and reduced development timelines.

Another area of interest is the compound's potential in agrochemical applications. The difluorobenzamide core is known to exhibit herbicidal and fungicidal properties, prompting investigations into its efficacy as a crop protection agent. Given the global push for sustainable agriculture, this molecule could play a role in developing next-generation pesticides with lower environmental impact.

From a synthetic chemistry perspective, the preparation of 2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide involves multi-step organic reactions, including amide coupling and sulfonylation. Optimizing these processes is critical for scaling up production, a topic frequently searched by chemists and process engineers. The compound's CAS No. 1235161-14-4 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

In summary, 2,4-difluoro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide represents a compelling case study in modern chemical research. Its dual potential in pharmaceuticals and agrochemicals, combined with the industry's shift toward computational approaches, positions it as a molecule of enduring relevance. As research progresses, its applications are likely to expand, offering new opportunities for innovation in science and technology.